(2-Benzyloxy-propionyl)-urea
Description
(2-Benzyloxy-propionyl)-urea is a urea derivative characterized by a benzyloxy-propionyl substituent attached to the urea backbone. The compound’s synthesis typically involves coupling 2-benzyloxy-propionic acid with urea or its derivatives under controlled conditions, though detailed protocols remain scarce in open literature.
Properties
Molecular Formula |
C11H14N2O3 |
|---|---|
Molecular Weight |
222.24 g/mol |
IUPAC Name |
N-carbamoyl-2-phenylmethoxypropanamide |
InChI |
InChI=1S/C11H14N2O3/c1-8(10(14)13-11(12)15)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H3,12,13,14,15) |
InChI Key |
VQPBQFFSDGPGDW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)NC(=O)N)OCC1=CC=CC=C1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Urea and Urea Derivatives
Urea (NH₂CONH₂) is a foundational compound with broad applications in agriculture, medicine, and industry. Unlike (2-Benzyloxy-propionyl)-urea, unmodified urea exhibits high water solubility and low lipophilicity, limiting its utility in hydrophobic environments. Derivatives like hydroxyurea (used in sickle cell therapy) and phenylurea herbicides (e.g., diuron) demonstrate how functional group additions alter urea’s behavior. For example:
- Hydroxyurea : Retains high solubility but introduces a hydroxyl group, enabling radical scavenging and hemoglobin modulation.
- (2-Benzyloxy-propionyl)-urea : The benzyloxy-propionyl group likely enhances lipid solubility, favoring drug delivery applications .
Table 1: Key Properties of Urea Derivatives
| Compound | Solubility (Water) | Lipophilicity (LogP) | Primary Applications |
|---|---|---|---|
| Urea | High (108 g/100 mL) | -2.11 | Fertilizers, dermatology |
| Hydroxyurea | Moderate (40 g/100 mL) | -1.32 | Anticancer, sickle cell |
| (2-Benzyloxy-propionyl)-urea | Low (est. <5 g/100 mL) | ~1.5 (estimated) | Pharmaceutical research |
Deep Eutectic Solvents (DES) Containing Urea
highlights choline chloride-urea DES, a mixture with a 1:2 molar ratio .
- DES : Used as green solvents due to low volatility and tunable polarity.
Table 2: Functional Comparison with Urea-Based DES
| Property | Choline Chloride-Urea DES | (2-Benzyloxy-propionyl)-urea |
|---|---|---|
| State at RT | Liquid | Solid (estimated) |
| Primary Role | Solvent, catalyst | Pharmaceutical intermediate |
| Hydrogen Bonding | Extensive (urea-Cl⁻ interactions) | Moderate (intramolecular) |
Other Benzyloxy-Functionalized Compounds
Compounds like benzyloxycarbonyl (Z)-protected amines or benzyloxypropanol share structural motifs with (2-Benzyloxy-propionyl)-urea. These analogs are often used in peptide synthesis or as fragrance precursors, emphasizing the versatility of benzyloxy groups in altering compound behavior.
Research Findings and Limitations
- Stability: Urea derivatives are prone to hydrolysis under acidic/basic conditions.
- Knowledge Gaps: Limited experimental data on synthesis, toxicity, and pharmacokinetics hinder comprehensive comparisons.
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